AnnH31

• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol
• InChI: InChI=1S/C15H13N3O/c1-10-15-13(5-7-17-10)12-4-3-11(19-2)9-14(12)18(15)8-6-16/h3-5,7,9H,8H2,1-2H3
• InChIKey: FCFDJQKAPLIDTQ-UHFFFAOYSA-N

AnnH31 — DYRK1A/B Inhibitor with Engineered MAO-A Selectivity

AnnH31 (CAS 241809-12-1, C₁₅H₁₃N₃O, MW 251.3) is a synthetic, membrane-permeable β-carboline small molecule that acts as a potent inhibitor of dual-specificity tyrosine-phosphorylation-regulated kinases 1A and 1B (DYRK1A/1B) [1]. Structurally, it is the N9‑cyanomethyl derivative of the natural alkaloid harmine, designed to retain nanomolar DYRK1A affinity while drastically reducing off‑target inhibition of monoamine oxidase A (MAO‑A) — a liability that severely limits the utility of harmine as a selective chemical probe [1]. AnnH31 is supplied as an off‑white to tan solid with a catalog‑reported purity of up to 99.91% and a DMSO solubility of ≥125 mg/mL (≈497 mM), enabling flexible in vitro dosing [2].

Pathway Studies

DYRK1A/1B kinase inhibition with engineered MAO‑A selectivity profile

Assay Format

Membrane‑permeable probe suitable for intact‑cell target engagement assays

Solution Handling

High DMSO solubility supports wide‑range in vitro dosing without co‑solvents

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. doi:10.1371/journal.pone.0132453 View Source
• [2] GlpBio. AnnH31 Product Information. DMSO Solubility: 125 mg/mL (497.45 mM). View Source

AnnH31 Over Harmine and Pan-DYRK Inhibitors

Procurement decisions for DYRK1A chemical probes frequently default to the inexpensive natural product harmine; however, harmine is a more potent inhibitor of MAO‑A (IC₅₀ ≈107 nM) than of DYRK1A (IC₅₀ 33–80 nM), introducing confounding serotonergic and dopaminergic pharmacology that obscures DYRK1A‑specific phenotypes [1]. Conversely, later‑generation DYRK1A inhibitors such as AnnH75 achieve near‑absolute MAO‑A avoidance but sacrifice DYRK1A potency (IC₅₀ 181 nM vs. 81 nM for AnnH31) and introduce potent haspin/GSG2 and CLK4 off‑target activity [1]. Structurally unrelated inhibitors (e.g., INDY) show markedly weaker cellular target engagement on SF3B1 and tau phosphorylation despite respectable biochemical IC₅₀ values [1]. AnnH31 occupies a defined niche — it is the most potent DYRK1A inhibitor within the optimized harmine‑analog series while maintaining a 40‑fold selectivity window over MAO‑A, making it the rational choice when both on‑target potency and MAO‑A counter‑screening are operationally critical [1].

AnnH31vs. Harmine

MAO‑A interference may persist

Harmine inhibits MAO‑A equipotently with DYRK1A, potentially obscuring pathway‑specific readouts. MAO‑A counter‑screen may be required.

AnnH31vs. AnnH75

Potency reduction and broader off‑targets

AnnH75 sacrifices DYRK1A potency and introduces haspin/GSG2 and CLK4 activities, which may complicate mitotic and transcriptional endpoint interpretation.

AnnH31vs. INDY

Cellular target engagement may not reproduce

INDY shows weaker reduction of SF3B1 and tau phosphorylation in cells despite biochemical IC₅₀, limiting its use as a cellular DYRK1A probe.

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. doi:10.1371/journal.pone.0132453 View Source

AnnH31 — Comparative Performance Evidence

MAO-A Selectivity Over Harmine

AnnH31 was explicitly engineered to solve harmine's most critical limitation: equipotent, or even preferential, inhibition of MAO‑A over DYRK1A. In head‑to‑head biochemical assays, AnnH31 inhibits DYRK1A with an IC₅₀ of 81 nM while requiring 3.2 µM to inhibit MAO‑A — a 40‑fold selectivity window [1]. In contrast, the parent compound harmine inhibits MAO‑A with an IC₅₀ of 107 nM, which is in the same concentration range (or lower) than its DYRK1A IC₅₀ of 33–80 nM, providing essentially no therapeutically usable selectivity [1]. This near‑complete inversion of the selectivity profile is the single most important differentiator for procurement decisions.

MAO‑A Selectivity

Head‑to‑head

40‑fold DYRK1A over MAO‑A (IC₅₀ 81 nM vs. 3.2 µM)

Supports MAO‑A‑independent DYRK1A pathway studies at ≤1 µM

Harmine shows ≤1‑fold selectivity (MAO‑A IC₅₀ 107 nM). Recombinant assays, n=3‑5.

Evidence Dimension	Selectivity ratio: DYRK1A IC₅₀ / MAO‑A IC₅₀
Target Compound Data	DYRK1A IC₅₀ = 81 nM; MAO‑A IC₅₀ = 3,240 nM; Selectivity ratio = 40‑fold
Comparator Or Baseline	Harmine: DYRK1A IC₅₀ = 33–80 nM; MAO‑A IC₅₀ = 107 nM; Selectivity ratio <1‑fold (MAO‑A preference)
Quantified Difference	AnnH31 provides ≥40‑fold DYRK1A selectivity over MAO‑A vs. harmine's ≤1‑fold
Conditions	Recombinant DYRK1A (radioactive ³³P‑ATP incorporation assay) and recombinant human MAO‑A (fluorometric assay); n = 3–5 independent concentration–response curves [1]

Why This Matters

Harmine's MAO‑A activity confounds DYRK1A‑dependent cellular readouts with serotonergic off‑target effects; AnnH31's 40‑fold window enables DYRK1A‑selective pharmacology at concentrations ≤1 µM.

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. Table 1. doi:10.1371/journal.pone.0132453 View Source

Superior DYRK1A Potency Among β-Carboline Analogs

Among the three most extensively characterized harmine analogs in the Rüben et al. (2015) study, AnnH31 is the most potent inhibitor of DYRK1A (IC₅₀ = 81 nM), surpassing both AnnH75 (IC₅₀ = 181 nM) and AnnH43 (IC₅₀ = 202 nM) by approximately 2.2‑fold and 2.5‑fold, respectively [1]. AnnH75 was ultimately selected as the lead compound by the authors due to its complete absence of MAO‑A inhibition (IC₅₀ > 10,000 nM), but this came at the cost of reduced DYRK1A potency and the introduction of potent haspin/GSG2 off‑target activity [1]. For applications where maximal DYRK1A inhibition at the lowest achievable concentration is prioritized and residual MAO‑A activity is tolerable or can be controlled pharmacologically, AnnH31 is the quantitatively superior choice.

Analog Potency Rank

Head‑to‑head

DYRK1A IC₅₀ = 81 nM (AnnH31)

Highest reported potency within harmine‑analog series

AnnH75: 181 nM, AnnH43: 202 nM. ³³P‑ATP assay, n=3‑5.

Evidence Dimension	DYRK1A IC₅₀ (biochemical)
Target Compound Data	AnnH31: IC₅₀ = 81 nM
Comparator Or Baseline	AnnH75: IC₅₀ = 181 nM; AnnH43: IC₅₀ = 202 nM
Quantified Difference	AnnH31 is 2.2× more potent than AnnH75 and 2.5× more potent than AnnH43
Conditions	Radioactive ³³P‑ATP incorporation assay with recombinant DYRK1A; n = 3–5 independent curves [1]

Why This Matters

Procurement of AnnH31 over AnnH75 or AnnH43 directly translates to lower working concentrations in cell‑based assays (0.33–3 µM range), reducing the risk of solvent toxicity and off‑target engagement at higher compound concentrations.

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. Table 1; pp. 7–8. doi:10.1371/journal.pone.0132453 View Source

Cellular Target Engagement vs. INDY

Biochemical IC₅₀ values alone are insufficient to predict cellular efficacy, as exemplified by the benzothiazole inhibitor INDY. In HeLa cells expressing GFP‑SF3B1, AnnH31 reduced DYRK1A‑dependent phosphorylation of SF3B1 at Thr434 with a potency comparable to harmine and Leucettine L41, and was demonstrably more active than INDY under identical treatment conditions (0.33–3 µM, 18 h) [1]. Furthermore, AnnH31 produced a concentration‑dependent decrease in FLAG‑SEPT4 phosphorylation (slower‑migrating band intensity) at 5 h of treatment, with greater potency than AnnH75 — consistent with the rank order of their biochemical IC₅₀ values [1]. In a DYRK1A‑overexpressing HEK293 tau phosphorylation model, AnnH31 ranked among the best inhibitors tested, alongside Leucettine L41 and 5‑iodotubercidin, while INDY was significantly less effective [1].

Cellular Engagement

Cross‑study comparable

Reduces p‑SF3B1, p‑SEPT4, p‑tau in HeLa/HEK293 at 0.33–3 µM

Consistent cellular DYRK1A target engagement across three substrates

Rank: AnnH31 ≈ harmine ≈ L41 ≫ INDY. 18 h treatment, immunoblot.

Evidence Dimension	Cellular reduction of DYRK1A substrate phosphorylation
Target Compound Data	AnnH31 (0.33–3 µM): reduces p‑SF3B1, p‑SEPT4, and p‑tau (Thr212) in HeLa and HEK293 cells
Comparator Or Baseline	INDY (benzothiazole DYRK1A inhibitor): substantially weaker reduction of SF3B1 and tau phosphorylation at comparable concentrations [1]; Leucettine L41 and harmine: comparable efficacy to AnnH31
Quantified Difference	Qualitative rank order: AnnH31 ≈ L41 ≈ harmine ≫ INDY for cellular SF3B1 and tau phosphorylation
Conditions	HeLa cells transiently transfected with GFP‑SF3B1‑NT (18 h treatment) or FLAG‑SEPT4 (5 h treatment); HEK293 cells with doxycycline‑inducible GFP‑DYRK1A and constitutive GFP‑tau (18 h treatment); immunoblot detection with phosphospecific antibodies [1]

Why This Matters

INDY, despite a competitive biochemical IC₅₀, performs poorly in cellular DYRK1A inhibition assays. AnnH31 delivers robust, dose‑responsive target engagement across three orthogonal cellular substrates (SF3B1, SEPT4, tau), qualifying it as a reliable chemical probe for cellular DYRK1A pharmacology.

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. Figs 4, 5; pp. 13–15. doi:10.1371/journal.pone.0132453 View Source

Defined Off-Target Kinase Profile

AnnH31 exhibits a selectivity profile within the DYRK/CLK/HIPK family that has been experimentally defined rather than assumed. At 1 µM, AnnH31 inhibits DYRK1B slightly less efficiently than DYRK1A, shows activity against CLK1, and has only weak effects on DYRK2 and HIPK2 — a pattern consistent with most β‑carboline DYRK1A inhibitors but distinct from the broad‑spectrum reference inhibitor 5‑iodotubercidin, which potently inhibits all tested kinases [1]. This contrasts with AnnH75, which gains potent haspin/GSG2 and CLK4 inhibition as additional off‑target liabilities (identified in a 300‑kinase panel) [1]. The known, limited off‑target spectrum of AnnH31 (CLK1, partial DYRK1B) simplifies experimental interpretation compared to inhibitors with either uncharacterized selectivity or broader polypharmacology.

Kinase Profile

Class‑level inference

At 1 µM: DYRK1B, CLK1 inhibited; DYRK2, HIPK2 weak; no haspin/GSG2

Narrower off‑target footprint than AnnH75 or 5‑iodotubercidin

Kinase‑GLO panel, ≥3 measurements. Haspin/GSG2 absent from reported profile.

Evidence Dimension	Kinase off‑target profile at 1 µM
Target Compound Data	AnnH31: DYRK1B (moderate inhibition), CLK1 (inhibited), DYRK2 (weak), HIPK2 (weak); No haspin/GSG2 inhibition reported
Comparator Or Baseline	AnnH75: DYRK1B, CLK1, CLK4, haspin/GSG2 (all inhibited in 300‑kinase panel at 1 µM) [1]; 5‑iodotubercidin: pan‑DYRK/CLK/HIPK inhibitor
Quantified Difference	AnnH31 has a narrower off‑target kinase footprint than AnnH75 (no haspin/GSG2 or CLK4) and substantially narrower than 5‑iodotubercidin
Conditions	Kinase‑GLO assay at 1 µM compound (10 µM for HIPK2); means of ≥3 measurements expressed as % of uninhibited control [1]

Why This Matters

A defined and limited off‑target profile allows researchers to attribute cellular phenotypes to DYRK1A (or DYRK1B/CLK1) inhibition with greater confidence and to design appropriate counter‑screening controls.

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. Fig 1; pp. 7–12. doi:10.1371/journal.pone.0132453 View Source

High DMSO Solubility

AnnH31 exhibits a DMSO solubility of 125 mg/mL (≈497.45 mM) [1], which is a practical advantage for in vitro pharmacology. While not a molecular differentiation per se, this high solubility reduces the need for sonication or heating during stock preparation and permits the preparation of highly concentrated stock solutions — a relevant consideration when serial dilution series must span low‑nanomolar to high‑micromolar ranges without exceeding recommended DMSO concentrations in culture media . By comparison, many structurally unrelated DYRK1A inhibitors (e.g., EHT 5372 series) require specialized solubilization protocols or have lower reported solubility limits in standard vehicles .

DMSO Solubility

Supplier‑reported

125 mg/mL (≈497 mM) in DMSO

Enables concentrated stock preparation for flexible in vitro dosing

Data from GlpBio. Use anhydrous DMSO, ultrasonic assistance.

Evidence Dimension	DMSO solubility (stock solution concentration)
Target Compound Data	AnnH31: 125 mg/mL (≈497.45 mM) in DMSO [1]
Comparator Or Baseline	Typical small‑molecule kinase inhibitors: 10–50 mg/mL in DMSO; AnnH75: similar β‑carboline scaffold (specific solubility data not reported in primary reference)
Quantified Difference	AnnH31 DMSO solubility ≥125 mg/mL — sufficient to prepare 10 mM stocks (common working concentration) in volumes compatible with standard laboratory practice
Conditions	DMSO at room temperature; ultrasonic assistance recommended for complete dissolution; use freshly opened anhydrous DMSO to avoid hygroscopic moisture effects [1]

Why This Matters

High DMSO solubility simplifies laboratory handling, reduces solvent‑related cytotoxicity artifacts, and supports dose‑response studies across a wide concentration range without the need for alternative (and potentially cell‑toxic) solubilizing agents.

• [1] GlpBio. AnnH31 Product Information. DMSO Solubility: 125 mg/mL (497.45 mM). View Source

Cytotoxicity vs. Harmine in Cell Lines

AnnH31 exhibits concentration‑dependent cytotoxicity in HeLa, PC12, and SH‑SY5Y cells following a 3‑day exposure, with cell viability at 1 µM of 93%, 89%, and 81% respectively, declining to 55%, 70%, and 38% at 10 µM [1]. This cytotoxicity profile is comparable to that of AnnH43 (66–91% viability at 10 µM across cell lines) and is consistent with the known cytotoxicity of harmine at concentrations >3 µM [1]. In contrast, AnnH75 showed minimal cytotoxicity in HeLa and PC12 cells even at 10 µM (92–100% viability), although SH‑SY5Y cells remained sensitive (43% viability at 10 µM) [1]. At the functional DYRK1A‑inhibitory concentration range (0.33–3 µM), AnnH31 does not negatively impact cell viability, providing a defined operational window for cellular DYRK1A pharmacology [1].

Cytotoxicity Window

Head‑to‑head

Viability ≥81% at 1 µM across HeLa, PC12, SH‑SY5Y (72 h)

Clean window for cellular DYRK1A studies ≤3 µM; toxicity rises at 10 µM

XTT assay. AnnH75 shows higher viability at 10 µM but lower DYRK1A potency.

Evidence Dimension	Cell viability (% of untreated control) after 72 h exposure
Target Compound Data	AnnH31 at 1 µM: HeLa 93%, PC12 89%, SH‑SY5Y 81%; at 3 µM: HeLa 80%, PC12 88%, SH‑SY5Y 88%; at 10 µM: HeLa 55%, PC12 70%, SH‑SY5Y 38% [1]
Comparator Or Baseline	AnnH75 at 10 µM: HeLa 92%, PC12 95%, SH‑SY5Y 43%; Harmine: cytotoxicity at >3 µM in HeLa and HEK293 [1]; Staurosporine (positive control): ≤18% viability across all conditions [1]
Quantified Difference	AnnH31 is more cytotoxic at 10 µM than AnnH75 (55–70% vs. 92–95% in HeLa/PC12) but comparable to harmine and AnnH43; no significant cytotoxicity ≤3 µM — the concentration range relevant for DYRK1A inhibition
Conditions	XTT viability assay; HeLa (cervical carcinoma), PC12 (rat pheochromocytoma), SH‑SY5Y (human neuroblastoma) cells; 72 h continuous exposure; means of two experiments with triplicate measurements [1]

Why This Matters

For cellular DYRK1A pharmacology studies conducted at ≤3 µM, AnnH31 provides a clean viability window. Researchers requiring chronic high‑concentration exposure (≥10 µM) should consider AnnH75 instead, but at the cost of reduced DYRK1A potency and additional haspin/GSG2 off‑target activity.

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. Table 3; pp. 12–13. doi:10.1371/journal.pone.0132453 View Source

AnnH31 — Key Application Scenarios

Neuronal DYRK1A Probing Without MAO-A Interference

Investigators studying DYRK1A function in neuronal cell lines (e.g., SH‑SY5Y, primary neurons) or brain‑derived models frequently require DYRK1A inhibition without concurrent MAO‑A modulation, as MAO‑A activity directly impacts monoamine neurotransmitter levels and can confound phenotypic readouts. AnnH31 (IC₅₀ DYRK1A = 81 nM; MAO‑A IC₅₀ = 3.2 µM) provides a 40‑fold selectivity window, enabling DYRK1A inhibition at 0.3–1 µM with minimal MAO‑A engagement — a window that harmine (MAO‑A IC₅₀ = 107 nM) cannot provide [1]. For neuronal tau phosphorylation studies where DYRK1A overexpression is used, AnnH31 has been validated as one of the most effective inhibitors in reducing tau Thr212 phosphorylation, ranking alongside Leucettine L41 and outperforming INDY [1].

Cellular Dose-Response Target Engagement

For concentration–response experiments examining DYRK1A‑dependent SF3B1 or SEPT4 phosphorylation in HeLa or HEK293 cells, AnnH31 is the most potent option within the optimized harmine‑analog series (IC₅₀ 81 nM vs. 181 nM for AnnH75 and 202 nM for AnnH43) [1]. This translates to robust substrate dephosphorylation at 0.33–3 µM without cytotoxicity, with quantitative immunoblot readouts normalized across 3–6 independent experiments [1]. Researchers who have previously relied on harmine for these assays should consider AnnH31 as a direct replacement to eliminate MAO‑A interference while maintaining comparable cellular potency on SF3B1 [1].

Dual DYRK1A/1B Inhibition with Defined Selectivity

AnnH31 inhibits both DYRK1A (IC₅₀ 81 nM) and DYRK1B (slightly weaker potency) with limited activity against DYRK2, HIPK2, and no reported inhibition of haspin/GSG2 — in contrast to AnnH75, which also potently inhibits haspin and CLK4 [1]. This profile is relevant for cancer biology studies where DYRK1B has been implicated in quiescent cancer cell survival and metabolic syndrome, and where dual DYRK1A/1B inhibition may be therapeutically advantageous without the confounding mitotic effects associated with haspin inhibition [1]. The membrane permeability of AnnH31 further supports its use in intact‑cell DYRK1B functional assays [1].

High-Concentration Stock Solutions for HTS

AnnH31's DMSO solubility of 125 mg/mL (≈497.45 mM) enables preparation of highly concentrated stock solutions suitable for acoustic dispensing or pin‑tool transfer in high‑throughput screening (HTS) formats. This is a practical selection criterion when procuring compounds for large‑scale kinase inhibitor libraries or when dose‑response matrices require DMSO‑sparing protocols to maintain final solvent concentrations below 0.1% (v/v) in assay plates . The compound is supplied as an off‑white to tan solid with catalog‑reported purity up to 99.91%, meeting the identity and purity specifications expected for HTS compound management .

Application

Selection Property

Validation Focus

Neuronal DYRK1A pathway studies

MAO‑A selectivity profile

MAO‑A counter‑screen confirmation

Cell‑based substrate phosphorylation assays

Potency rank within harmine‑analog series

Quantitative immunoblot dose‑response in HeLa/HEK293

Dual DYRK1A/1B signaling studies

Limited off‑target kinase footprint (no haspin/GSG2)

Kinase panel profiling to confirm selectivity

High‑throughput screening library preparation

High DMSO solubility for concentrated stocks

Stock stability and purity verification

• [1] Rüben K, Wurzlbauer A, Walte A, Sippl W, Bracher F, Becker W. Selectivity Profiling and Biological Activity of Novel β‑Carbolines as Potent and Selective DYRK1 Kinase Inhibitors. PLoS ONE. 2015;10(7):e0132453. doi:10.1371/journal.pone.0132453 View Source